Cas no 10233-95-1 (Formamide,N-[2,6-dimethyl-4-[[(methylamino)carbonyl]oxy]phenyl]-)

Formamide,N-[2,6-dimethyl-4-[[(methylamino)carbonyl]oxy]phenyl]- structure
10233-95-1 structure
Product Name:Formamide,N-[2,6-dimethyl-4-[[(methylamino)carbonyl]oxy]phenyl]-
CAS No:10233-95-1
MF:C11H14N2O3
MW:222.240462779999
CID:163915
PubChem ID:25070
Update Time:2025-04-19

Formamide,N-[2,6-dimethyl-4-[[(methylamino)carbonyl]oxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Formamide,N-[2,6-dimethyl-4-[[(methylamino)carbonyl]oxy]phenyl]-
    • (4-formamido-3,5-dimethylphenyl) N-methylcarbamate
    • 4-(formylamino)-3,5-dimethylphenyl methylcarbamate
    • 4-Formamido-3,5-xylyl methyl carbamate
    • 4-Formamido-3,5-xylyl-methylcarbamat
    • AC1L18DR
    • BRN 2740041
    • CARBAMIC ACID, METHYL-, ESTER with 4'-HYDROXY-2',6'-FORMOXYLIDIDE
    • Formamido zectran
    • LS-50184
    • Methylcarbamic acid ester with 4'-hydroxy-2',6'-formoxylidide
    • (4-Formamido-3,5-dimethylphenyl)n-methylcarbamate
    • DTXSID20144910
    • 4-formamido-3,5-xylyl methylcarbamate
    • 10233-95-1
    • Inchi: 1S/C11H14N2O3/c1-7-4-9(16-11(15)12-3)5-8(2)10(7)13-6-14/h4-6H,1-3H3,(H,12,15)(H,13,14)
    • InChI Key: JIYAGTDSFMORMI-UHFFFAOYSA-N
    • SMILES: O(C(NC)=O)C1C=C(C)C(=C(C)C=1)NC=O

Computed Properties

  • Exact Mass: 222.10052
  • Monoisotopic Mass: 222.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • PSA: 67.43
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